Cas no 923204-40-4 (8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923204-40-4
• MF: C₁₉H₂₁ClN₆O₂
• MW: 400.862042188644
• CID: 5363675
• Update Time: 2025-07-16

8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z278205328
• 8-(3-((3-chloro-4-methylphenyl)amino)propyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21ClN6O2/c1-11-5-6-13(9-14(11)20)21-7-4-8-25-12(2)10-26-15-16(22-18(25)26)24(3)19(28)23-17(15)27/h5-6,9-10,21H,4,7-8H2,1-3H3,(H,23,27,28)
• InChI Key： YVZDLOTVPJDVMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)NCCCN1C(C)=CN2C3C(NC(N(C)C=3N=C12)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 621
• XLogP3: 3.7
• Topological Polar Surface Area: 83.7

Additional information on 8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to Compound with CAS No. 923204-40-4 and Product Name: 8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

The compound in question, identified by the CAS number 923204-40-4, is a sophisticated molecule with a complex chemical structure. Its product name, 8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, highlights its intricate architecture and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's chemical properties, pharmacological potential, and recent advancements in research that underscore its importance in the field of medicinal chemistry.

The molecular framework of this compound features a fused imidazo[1,2-g]purine core, which is a motif frequently encountered in bioactive molecules due to its ability to interact with various biological targets. The presence of dimethyl groups at the 1 and 7 positions of the imidazo[1,2-g]purine scaffold enhances its lipophilicity and binding affinity. Additionally, the 3-(3-chloro-4-methylphenyl)amino side chain introduces a polar region that can engage in hydrogen bonding or ionic interactions with biological receptors.

Recent studies have demonstrated the significance of imidazo[1,2-g]purine derivatives in drug discovery. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The specific substitution pattern in our compound may confer unique properties that make it an attractive candidate for further investigation. For instance, the chloro and methyl substituents on the phenyl ring could modulate electronic effects and influence binding interactions with target proteins.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The compound described here represents a significant advancement in this area. Researchers have been exploring modifications to the imidazo[1,2-g]purine core to enhance their pharmacological properties. The introduction of alkyl chains such as the propyl group in our compound can affect solubility and metabolic stability.

One of the most intriguing aspects of this molecule is its potential as an antitumor agent. Preclinical studies have indicated that derivatives of imidazo[1,2-g]purine can inhibit growth factor receptors and downstream signaling pathways critical for cancer cell proliferation. The specific arrangement of functional groups in our compound may enhance its ability to disrupt these pathways effectively. Moreover, the presence of dimethyl groups could improve its interaction with ATP-binding sites in kinases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system. These methods not only facilitate the formation of carbon-carbon bonds but also allow for selective functionalization at desired positions.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with biological targets. Docking simulations have revealed that it can effectively interact with key residues in protein active sites due to its optimized shape and charge distribution. This information has guided medicinal chemists in designing analogs with improved binding affinities.

The pharmacokinetic profile of this compound is another critical area of interest. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). The propyl chain and other substituents may influence solubility and permeability across biological membranes. Understanding these properties is essential for optimizing drug delivery systems.

In conclusion,8-{3-(3-chloro-4-methylphenyl)aminopropyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a promising candidate for further exploration in drug development. Its unique chemical structure and potential biological activities make it an exciting subject for future research. As our understanding of molecular interactions continues to evolve,CAS No. 923204-40-4 will undoubtedly play a significant role in advancing therapeutic strategies across various diseases.